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Compound of Interest

Compound Name: 1-Nitro-2-phenoxybenzene

Cat. No.: B1210652

This guide provides critical safety and logistical information for the handling and disposal of 1-
Nitro-2-phenoxybenzene (CAS No: 2216-12-8) in a laboratory setting. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Identification

1-Nitro-2-phenoxybenzene is classified as a skin irritant.[1] Contact with the skin may cause
inflammation, itching, scaling, reddening, or blistering.[1] Eye contact can result in redness,
pain, or severe eye damage, and inhalation may cause irritation of the respiratory system.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-Nitro-2-phenoxybenzene to
minimize exposure risk. The following table summarizes the recommended PPE for various
laboratory activities.
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. Recommended Personal Protective
Activity .
Equipment

Chemical splash-resistant safety glasses or
Preparation and Weighing goggles with side protection, disposable nitrile

gloves, and a laboratory coat.[1][2]

Chemical splash-resistant safety goggles, a face

shield, chemical-resistant gloves, a laboratory
Conducting Reactions coat, and close-toed footwear.[1][2] Work should

be conducted in a well-ventilated area or under

a chemical fume hood.[1]

Air-purifying respirator, chemical-resistant
] ) clothing (coveralls), outer and inner chemical-
Handling Spills ] ) ]
resistant gloves, and chemical-resistant boots

with steel toes.[3][4]

Chemical splash-resistant safety glasses,

Waste Disposal chemical-resistant gloves, and a laboratory coat.

[1]5]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o

Ensure a safety data sheet (SDS) for 1-Nitro-2-phenoxybenzene is accessible.[1]

[¢]

Verify that an eyewash station and safety shower are readily available and unobstructed.

[1]

[¢]

Prepare all necessary equipment and reagents before handling the chemical.

[¢]

Don the appropriate PPE as outlined in the table above.
» Handling:

o Handle 1-Nitro-2-phenoxybenzene in a well-ventilated area, preferably within a chemical
fume hood.[1]
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[e]

Avoid direct contact with skin, eyes, and clothing.[1]

o

Minimize the generation of dust or aerosols.[1]

[¢]

Keep the container tightly closed when not in use.[1]

[¢]

Avoid sources of ignition as the substance may be combustible.[1][6]

[e]

Wash hands thoroughly with soap and water after handling.[1]

e Storage:
o Store in a tightly-closed container.[1]

o Keep in a cool, dry, and well-ventilated area away from incompatible substances and
sources of ignition.[1]

Immediate First-Aid Measures

In the event of exposure, follow these first-aid procedures and seek immediate medical
attention.[1]

o Skin Contact: Immediately flush the affected skin with running water for at least 15 minutes
while removing any contaminated clothing and shoes.[1] Wash clothing before reuse.[1]

o Eye Contact: Immediately flush the eyes with large amounts of running water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1][7]

 Inhalation: Move the exposed person to fresh air.[1] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration.

e Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[1]

Disposal Plan

All waste containing 1-Nitro-2-phenoxybenzene must be treated as hazardous waste.

e \Waste Collection:
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o Collect all waste materials, including unused product and contaminated disposables (e.g.,
gloves, paper towels), in a designated and clearly labeled hazardous waste container.

o Ensure the waste container is compatible with the chemical and is kept tightly closed.

o Waste Disposal:
o Dispose of the hazardous waste through a licensed disposal company.[5]
o Adhere to all federal, state, and local regulations for hazardous waste disposal.[1]
o Do not dispose of 1-Nitro-2-phenoxybenzene down the drain or in regular trash.[1]

o Contaminated packaging should be disposed of as unused product.[1]

Experimental Workflow
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Workflow for Safe Handling of 1-Nitro-2-phenoxybenzene
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Caption: Key steps for the safe handling of 1-Nitro-2-phenoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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